(E)-3-(4-benzylphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile

• IUPAC Name: (Z)-3-(4-benzylphenyl)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C24H19N3O/c1-27-22-10-6-5-9-21(22)26-24(27)20(16-25)23(28)19-13-11-18(12-14-19)15-17-7-3-2-4-8-17/h2-14,28H,15H2,1H3/b23-20-
• InChI Key: RQKYFNFFZAXLPL-ATJXCDBQSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=C(C3=CC=C(C=C3)CC4=CC=CC=C4)O)C#N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C(=C(/C3=CC=C(C=C3)CC4=CC=CC=C4)\O)/C#N
• Molecular Formula: C24H19N3O
• Molecular Weight: 365.4 g/mol

Description

Molecular Structure Analysis

The molecular structure analysis also returned limited results. The related compound, Methyl 4-((1h-imidazol-1-yl)methyl)benzoate, is mentioned as a building block, but the specific structure of your compound is not provided.

Scientific Research Applications

Facile Synthesis of Derivatives

Compounds with similar structures have been synthesized for various applications, including the development of new materials with potential electronic, optical, or biological properties. For example, Mabkhot, Kheder, and Al-Majid (2010) described the synthesis of derivatives incorporating a thieno[2,3-b]thiophene moiety, which could be applied in the development of new materials with specific electronic or optical properties (Mabkhot, Y., Kheder, Nabila Abd Elshafy, Al-Majid, A., 2010).

Corrosion Inhibition

Chemically similar compounds have been studied for their corrosion inhibition properties, which are crucial for protecting metals against corrosion. Ammal, Prajila, and Joseph (2018) investigated the corrosion inhibition ability of benzimidazole bearing 1,3,4-oxadiazoles for mild steel in sulfuric acid, demonstrating the potential use of these compounds in industrial applications to prolong the lifespan of metals (Ammal, P., Prajila, M., Joseph, A., 2018).

Advanced Organic Synthesis

Compounds containing the benzo[d]imidazol moiety are used in advanced organic synthesis, facilitating the creation of complex molecules. This includes their use as intermediates in the synthesis of novel polymers, pharmaceuticals, and materials with unique properties. Farag, Dawood, and Kandeel (1997) discussed the synthesis of novel polysubstituted derivatives, highlighting the versatility of these compounds in organic synthesis (Farag, A., Dawood, K., Kandeel, Z. E., 1997).

Catalysis

Some related compounds serve as catalysts in chemical reactions, including transesterification and acylation reactions. These processes are important in the production of biodiesel and the modification of pharmaceuticals. Grasa, Kissling, and Nolan (2002) described the use of N-heterocyclic carbenes, similar in structure to the benzo[d]imidazol moiety, as efficient catalysts in transesterification, which could be applicable in biofuel production and pharmaceutical modifications (Grasa, G., Kissling, R. M., Nolan, S., 2002).